Cas no 5255-17-4 (5-Cholenic Acid-3b-ol)

• Product Name: 5-Cholenic Acid-3b-ol
• CAS No: 5255-17-4
• Molecular Formula: C₂₄H₃₈O₃
• Molecular Weight: 374.55672
• MDL: MFCD00069468
• CID: 378301
• PubChem ID: 87570910

5-Cholenic Acid-3b-ol Properties

Names and Identifiers

• Chol-5-en-24-oic acid,3-hydroxy-, (3b)-
• 3beta-Hydroxy-DELTA5-cholenic Acid
• 5-Cholenic Acid-3β-ol
• 3b-Hydroxy-5-cholenoic acid
• 3β-Hydroxy-DELTA5-cholenic Acid
• 5-CHOLENIC ACID-3BETA-OL
• 5-cholenic acid-3B-ol
• Cholenic acid
• 3Beta-hydroxy-5-cholen-24-oic acid
• DTXSID901317558
• NS00121918
• H0521
• Hydroxy-5-cholenic acid, 3beta-
• Q27161420
• 3beta-Hydroxychol-5-en-24-oic acid
• 3b-Hydroxychol-5-enoic acid
• A12601
• 3-Beta-hydroxy-delta-(5)-cholenic acid
• (4R)-4-[(1R,3aS,3bS,7S,9aR,9bS,11aR)-7-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]pentanoic acid
• Chol-5-en-24-oic acid, 3-hydroxy-, (3beta)-
• 3b-Hydroxy-5-cholenoate
• s6481
• MFCD00069468
• 3beta-Hydroxy-chol-5-en-24-oic Acid
• 3-Beta-hydroxycholenic acid
• 3beta-Hydroxy-5-cholenic acid
• Cholenate
• D5-Cholenic acid
• ZINC-04831336
• Chol-5-en-24-oic acid, 3-hydroxy-, (3b)-
• Chol-5-en-24-oic acid, 3-hydroxy-, (3.beta.)-
• 3.beta.-Hydroxy-5-cholen-24-oic acid
• (4R)-4-[(1S,2R,5S,10S,11S,14R,15R)-5-hydroxy-2,15-dimethyltetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadec-7-en-14-yl]pentanoic acid
• 3b-hydroxy-chol-5-en-24-oate
• Delta5-3beta-Hydroxycholenic acid
• AS-61758
• D5-Cholenate
• Delta5-Cholenic acid
• EN300-7411336
• CHEMBL169264
• 3beta-Hydroxy-chol-5-en-24-oate
• 3b-Hydroxycholenoate
• HIAJCGFYHIANNA-QIZZZRFXSA-N
• 3beta-Hydroxy-5-cholenoic acid
• 3BETA-HYDROXY-DELTA5-CHOLENICACID
• 5-Cholenic acid-3.beta.-ol
• 3b-hydroxy-chol-5-en-24-oic acid
• CS-0059579
• (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 3beta-Hydroxychol-5-en-24-ic acid
• 3b-Hydroxychol-5-en-24-oate
• 3beta-Hydroxy-5-cholenoate
• 5255-17-4
• 3b-Hydroxycholenoic acid
• (R)-4-((3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• 3beta-Hydroxychol-5-en-24-oate
• 3b-Hydroxychol-5-enoate
• 3b-Hydroxychol-5-en-24-ic acid
• EVD67Y26MR
• 3-.beta.-Hydroxy-5-cholenic acid
• HY-113315
• 1ST2654
• (3beta)-3-hydroxychol-5-en-24-oic acid
• BDBM20190
• LMST04010201
• SCHEMBL1219702
• 3b-Hydroxychol-5-en-24-ate
• CHEBI:89234
• 3b-Hydroxychol-5-en-24-oic acid
• currency5-cholenic Acid
• 3
• A-Hydroxy-

• MDL： MFCD00069468
• InChIKey： HIAJCGFYHIANNA-QIZZZRFXSA-N
• Inchi： InChI=1S/C24H38O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h5,15,17-21,25H,4,6-14H2,1-3H3,(H,26,27)/t15-,17+,18+,19-,20+,21+,23+,24-/m1/s1
• SMILES： C[C@H](CCC(O)=O)[C@H]1CC[C@@]2([H])[C@]3([H])CC=C4C[C@@H](O)CC[C@]4(C)[C@@]3([H])CC[C@]12C

Computed Properties

• Exact Mass: 374.28200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 374.282
• Heavy Atom Count: 27
• Complexity: 625
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 5.42720
• PSA: 57.53000
• Refractive Index: -39.5 ° (C=1, Dioxane)
• Boiling Point: 522.8±23.0 °C at 760 mmHg
• Melting Point: 232°C
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 284.1±19.1 °C
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 1.1±0.1 g/cm3

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Monohydroxy bile acids, alcohols and derivatives